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Isoschaftoside Isoschaftoside Isoschaftoside is a C-glycosyl compound that is apigenin substituted at positions 6 and 8 by alpha-L-arabinopyranosyl and beta-D-glucosyl residues respectively. It has a role as a metabolite. It is a C-glycosyl compound and a trihydroxyflavone. It is functionally related to an apigenin.
Isoschaftoside has been reported in Camellia sinensis, Glycine max, and other organisms with data available.
structure in first source
Brand Name: Vulcanchem
CAS No.: 52012-29-0
VCID: VC21340095
InChI: InChI=1S/C26H28O14/c27-6-13-18(32)21(35)23(37)26(40-13)16-20(34)15(25-22(36)17(31)11(30)7-38-25)19(33)14-10(29)5-12(39-24(14)16)8-1-3-9(28)4-2-8/h1-5,11,13,17-18,21-23,25-28,30-37H,6-7H2/t11-,13+,17-,18+,21-,22+,23+,25-,26-/m0/s1
SMILES: Array
Molecular Formula: C26H28O14
Molecular Weight: 564.5 g/mol

Isoschaftoside

CAS No.: 52012-29-0

Cat. No.: VC21340095

Molecular Formula: C26H28O14

Molecular Weight: 564.5 g/mol

* For research use only. Not for human or veterinary use.

Isoschaftoside - 52012-29-0

Specification

Description Isoschaftoside is a C-glycosyl compound that is apigenin substituted at positions 6 and 8 by alpha-L-arabinopyranosyl and beta-D-glucosyl residues respectively. It has a role as a metabolite. It is a C-glycosyl compound and a trihydroxyflavone. It is functionally related to an apigenin.
Isoschaftoside has been reported in Camellia sinensis, Glycine max, and other organisms with data available.
structure in first source
CAS No. 52012-29-0
Molecular Formula C26H28O14
Molecular Weight 564.5 g/mol
IUPAC Name 5,7-dihydroxy-2-(4-hydroxyphenyl)-8-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-6-[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]chromen-4-one
Standard InChI InChI=1S/C26H28O14/c27-6-13-18(32)21(35)23(37)26(40-13)16-20(34)15(25-22(36)17(31)11(30)7-38-25)19(33)14-10(29)5-12(39-24(14)16)8-1-3-9(28)4-2-8/h1-5,11,13,17-18,21-23,25-28,30-37H,6-7H2/t11-,13+,17-,18+,21-,22+,23+,25-,26-/m0/s1
Standard InChI Key OVMFOVNOXASTPA-VYUBKLCTSA-N
Isomeric SMILES C1[C@@H]([C@@H]([C@H]([C@@H](O1)C2=C(C(=C3C(=C2O)C(=O)C=C(O3)C4=CC=C(C=C4)O)[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O)O)O)O)O
Canonical SMILES C1C(C(C(C(O1)C2=C(C(=C3C(=C2O)C(=O)C=C(O3)C4=CC=C(C=C4)O)C5C(C(C(C(O5)CO)O)O)O)O)O)O)O

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